2''-O-Carbamylnovobiocin
2''-O-Carbamylnovobiocin
Brand Name:
Vulcanchem
CAS No.:
138686-58-5
VCID:
VC0148312
InChI:
InChI=1S/C32H37N3O12/c1-14(2)7-8-16-13-17(9-11-19(16)36)27(38)35-21-22(37)18-10-12-20(15(3)23(18)44-28(21)39)43-29-25(46-31(34)41)24(45-30(33)40)26(42-6)32(4,5)47-29/h7,9-13,24-26,29,36-37H,8H2,1-6H3,(H2,33,40)(H2,34,41)(H,35,38)/t24-,25+,26+,29-/m0/s1
SMILES:
CC1=C(C=CC2=C1OC(=O)C(=C2O)NC(=O)C3=CC(=C(C=C3)O)CC=C(C)C)OC4C(C(C(C(O4)(C)C)OC)OC(=O)N)OC(=O)N
Molecular Formula:
C32H37N3O12
Molecular Weight:
655.657
2''-O-Carbamylnovobiocin
CAS No.: 138686-58-5
Cat. No.: VC0148312
Molecular Formula: C32H37N3O12
Molecular Weight: 655.657
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138686-58-5 |
|---|---|
| Molecular Formula | C32H37N3O12 |
| Molecular Weight | 655.657 |
| IUPAC Name | [(3R,4R,5R,6S)-5-carbamoyloxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbut-2-enyl)benzoyl]amino]-8-methyl-2-oxochromen-7-yl]oxy-3-methoxy-2,2-dimethyloxan-4-yl] carbamate |
| Standard InChI | InChI=1S/C32H37N3O12/c1-14(2)7-8-16-13-17(9-11-19(16)36)27(38)35-21-22(37)18-10-12-20(15(3)23(18)44-28(21)39)43-29-25(46-31(34)41)24(45-30(33)40)26(42-6)32(4,5)47-29/h7,9-13,24-26,29,36-37H,8H2,1-6H3,(H2,33,40)(H2,34,41)(H,35,38)/t24-,25+,26+,29-/m0/s1 |
| Standard InChI Key | RUXZDJMEVSFRBO-OSSDZZHWSA-N |
| SMILES | CC1=C(C=CC2=C1OC(=O)C(=C2O)NC(=O)C3=CC(=C(C=C3)O)CC=C(C)C)OC4C(C(C(C(O4)(C)C)OC)OC(=O)N)OC(=O)N |
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